bpV(HOpic)
bpV(HOpic)
bpV(HOpic) is a bisperoxovanadium (bpV) compound that inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 14 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 4.9 μM), and PTP-1βB (IC50 = 25.3 μM). At 15 μM, bpV(HOpic) has been shown to protect against stimulated ischemia-reperfusion injury in vitro by decreasing apoptosis and improving cell viability through the upregulation of the PI3K/Akt/eNOS/ERK prosurvival pathway.
bpV(OHpic) is a bisperoxovanadium inhibitor of protein phosphotyrosine phosphatases with selectivity for PTEN, phosphatase and tensin homolog, a tumor suppressor phosphatase involved in cell cycle regulation. IC50 values for bpV(HOpic) are 14 nM for PTEN compared to 4.9 μM for PTPβ and 25.3 μM for PTP-1β. bpV(HOpic) has been shown to enhance PI3K/Akt signaling that could prevent myocardium from ischemia-reperfusion injury.
bpV(OHpic) is a bisperoxovanadium inhibitor of protein phosphotyrosine phosphatases with selectivity for PTEN, phosphatase and tensin homolog, a tumor suppressor phosphatase involved in cell cycle regulation. IC50 values for bpV(HOpic) are 14 nM for PTEN compared to 4.9 μM for PTPβ and 25.3 μM for PTP-1β. bpV(HOpic) has been shown to enhance PI3K/Akt signaling that could prevent myocardium from ischemia-reperfusion injury.
Brand Name:
Vulcanchem
CAS No.:
722494-26-0
VCID:
VC0005518
InChI:
InChI=1S/C6H5NO3.2K.2H2O2.H2O.V/c8-4-1-2-5(6(9)10)7-3-4;;;2*1-2;;/h1-3,8H,(H,9,10);;;2*1-2H;1H2;/q;2*+1;;;;/p-2
SMILES:
C1=CC(=NC=C1O)C(=O)[O-].[OH-].OO.OO.[K+].[K+].[V]
Molecular Formula:
C6H9K2NO8V
Molecular Weight:
352.275
bpV(HOpic)
CAS No.: 722494-26-0
Cat. No.: VC0005518
Molecular Formula: C6H9K2NO8V
Molecular Weight: 352.275
* For research use only. Not for human or veterinary use.
Specification
| Description | bpV(HOpic) is a bisperoxovanadium (bpV) compound that inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 14 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 4.9 μM), and PTP-1βB (IC50 = 25.3 μM). At 15 μM, bpV(HOpic) has been shown to protect against stimulated ischemia-reperfusion injury in vitro by decreasing apoptosis and improving cell viability through the upregulation of the PI3K/Akt/eNOS/ERK prosurvival pathway. bpV(OHpic) is a bisperoxovanadium inhibitor of protein phosphotyrosine phosphatases with selectivity for PTEN, phosphatase and tensin homolog, a tumor suppressor phosphatase involved in cell cycle regulation. IC50 values for bpV(HOpic) are 14 nM for PTEN compared to 4.9 μM for PTPβ and 25.3 μM for PTP-1β. bpV(HOpic) has been shown to enhance PI3K/Akt signaling that could prevent myocardium from ischemia-reperfusion injury. |
|---|---|
| CAS No. | 722494-26-0 |
| Molecular Formula | C6H9K2NO8V |
| Molecular Weight | 352.275 |
| IUPAC Name | dipotassium;hydrogen peroxide;5-hydroxypyridine-2-carboxylate;vanadium;hydroxide |
| Standard InChI | InChI=1S/C6H5NO3.2K.2H2O2.H2O.V/c8-4-1-2-5(6(9)10)7-3-4;;;2*1-2;;/h1-3,8H,(H,9,10);;;2*1-2H;1H2;/q;2*+1;;;;/p-2 |
| Standard InChI Key | DCISRTLOMUPZNO-UHFFFAOYSA-L |
| SMILES | C1=CC(=NC=C1O)C(=O)[O-].[OH-].OO.OO.[K+].[K+].[V] |
| Appearance | Assay:≥95%A crystalline solid |
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